Cas no 142457-04-3 (6-Oxa-3-azabicyclo[3.1.0]hexane-1-carboxylicacid, 4-hydroxy-5-methyl-4-(1-methylethyl)-2-oxo-, methyl ester)
![6-Oxa-3-azabicyclo[3.1.0]hexane-1-carboxylicacid, 4-hydroxy-5-methyl-4-(1-methylethyl)-2-oxo-, methyl ester structure](https://www.kuujia.com/scimg/cas/142457-04-3x500.png)
142457-04-3 structure
Product name:6-Oxa-3-azabicyclo[3.1.0]hexane-1-carboxylicacid, 4-hydroxy-5-methyl-4-(1-methylethyl)-2-oxo-, methyl ester
6-Oxa-3-azabicyclo[3.1.0]hexane-1-carboxylicacid, 4-hydroxy-5-methyl-4-(1-methylethyl)-2-oxo-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- 6-Oxa-3-azabicyclo[3.1.0]hexane-1-carboxylicacid, 4-hydroxy-5-methyl-4-(1-methylethyl)-2-oxo-, methyl ester
- 6-Oxa-3-azabicyclo[3.1.0]hexane-1-carboxylicacid, 4-hydroxy-5-methyl-4-(1-methylethyl)-2-oxo-,...
- methyl 4-hydroxy-5-methyl-2-oxo-4-propan-2-yl-6-oxa-3-azabicyclo[3.1.0]hexane-1-carboxylate
- 3,4-Epoxy-5-hydroxy-5-isopropyl-3-(methoxycarbonyl)-4-methyl-γ-butyrolactam
- 6-Oxa-3-azabicyclo(3.1.0)hexane-1-carboxylic acid, 4-hydroxy-5-methyl-4-(1-methylethyl)-2-oxo-, methyl ester
- AC1L4CIO
- CCRIS 4985
- LS-98570
- methyl 2-hydroxy-1-methyl-4-oxo-2-propan-2-yl-6-oxa-3-azabicyclo[3.1.0]hexane-5-carboxylate
- methyl 4-hydroxy-5-methyl-2-oxo-4-(propan-2-yl)-6-oxa-3-azabicyclo[3.1.0]hexane-1-carboxylate
- methyl (1S,5R)-4-hydroxy-5-methyl-2-oxo-4-propan-2-yl-6-oxa-3-azabicyclo[3.1.0]hexane-1-carboxylate
- 3,4-Epoxy-5-hydroxy-5-isopropyl-3-(methoxycarbonyl)-4-methyl-gamma-butyrolactam
- UNII-1BD57QS2QB
- Q27252192
- 142457-04-3
- 3,4-EPOXY-5-HYDROXY-5-ISOPROPYL-3-(METHOXYCARBONYL)-4-METHYL-.GAMMA.-BUTYROLACTAM
- 1BD57QS2QB
-
- Inchi: InChI=1S/C10H15NO5/c1-5(2)10(14)8(3)9(16-8,6(12)11-10)7(13)15-4/h5,14H,1-4H3,(H,11,12)
- InChI Key: GOEKRDSMCCRNOB-UHFFFAOYSA-N
- SMILES: COC(C12C(=O)NC(O)(C(C)C)C1(C)O2)=O
Computed Properties
- Exact Mass: 229.09500
- Monoisotopic Mass: 229.09502258g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 381
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 88.2Ų
- XLogP3: -0.2
Experimental Properties
- PSA: 88.16000
- LogP: -0.50970
6-Oxa-3-azabicyclo[3.1.0]hexane-1-carboxylicacid, 4-hydroxy-5-methyl-4-(1-methylethyl)-2-oxo-, methyl ester Related Literature
-
Yukihiro Okada,Masanori Yokozawa,Miwa Akiba,Kazuhiko Oishi,Kyoji O-kawa,Tomohiro Akeboshi,Yasuo Kawamura,Seiichi Inokuma Org. Biomol. Chem., 2003,1, 2506-2511
-
Nakia Maulucci,Francesco De Riccardis,Cinzia Barbara Botta,Agostino Casapullo,Elena Cressina,Massimo Fregonese,Paolo Tecilla,Irene Izzo Chem. Commun., 2005, 1354-1356
-
Yafei Wang,Weiwei Chen,JiangKun Cao,Jianhua Xiao,Shanhui Xu,Mingying Peng J. Mater. Chem. C, 2019,7, 11824-11833
-
Hanwen Sun,Haijing Qi Anal. Methods, 2013,5, 267-272
-
Mireia Fernandez Ocaña,Hendrik Neubert,Anna Przyborowska,Richard Parker,Peter Bramley,John Halket,Raj Patel Analyst, 2004,129, 111-115
142457-04-3 (6-Oxa-3-azabicyclo[3.1.0]hexane-1-carboxylicacid, 4-hydroxy-5-methyl-4-(1-methylethyl)-2-oxo-, methyl ester) Related Products
- 1593845-93-2(1-(1-Benzofuran-2-yl)-2,2-dimethylbutan-1-amine)
- 1806768-70-6(Methyl 3-amino-5-(difluoromethyl)pyridine-4-carboxylate)
- 2803755-48-6(methyl (3S)-3-amino-3-(4-chloro-3-fluorophenyl)propanoate hydrochloride)
- 153407-40-0(2-(2,6-Dimethylphenyl)amino-2-oxoethylcarbamic Acid 1,1-Dimethylethyl Ester)
- 2171728-59-7(4-(3-bromo-4-methylphenyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid)
- 7485-54-3(BICYCLO[2.2.1]HEPTAN-2-ONE, 1-PHENYL-)
- 1351595-63-5({[5-(2-fluorophenyl)isoxazol-3-yl]methyl}amine hydrochloride)
- 1341785-65-6(2-(cyclopropylamino)-4-(1H-1,2,4-triazol-1-yl)butanamide)
- 1781708-54-0(2-4-methyl-2-(piperidin-1-yl)-1,3-thiazol-5-ylacetaldehyde)
- 2228631-43-2(1-(1H-indol-6-yl)-N-methylcyclopropan-1-amine)
Recommended suppliers
atkchemica
Gold Member
CN Supplier
Reagent

Shanghai Joy Biotech Ltd
Gold Member
CN Supplier
Bulk

Hebei Ganmiao New material Technology Co., LTD
Gold Member
CN Supplier
Bulk

Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
CN Supplier
Reagent

PRIBOLAB PTE.LTD
Gold Member
CN Supplier
Reagent
